![molecular formula C15H13ClN2O4 B4938889 3-chloro-4-ethoxy-N-(4-nitrophenyl)benzamide](/img/structure/B4938889.png)
3-chloro-4-ethoxy-N-(4-nitrophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-4-ethoxy-N-(4-nitrophenyl)benzamide, also known as CENB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CENB is a benzamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
3-chloro-4-ethoxy-N-(4-nitrophenyl)benzamide exerts its therapeutic effects by binding to specific targets in the body, including enzymes and receptors. For example, this compound inhibits the activity of acetylcholinesterase by binding to the active site of the enzyme and preventing it from breaking down acetylcholine. This compound also inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death, and by inhibiting the activity of specific enzymes that are involved in cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of specific enzymes and the modulation of various signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of specific enzymes, such as topoisomerase II and histone deacetylase, which are involved in DNA replication and gene expression, respectively. In addition, this compound has been shown to modulate various signaling pathways, including the PI3K/Akt and MAPK pathways, which are involved in cell survival and proliferation.
Advantages and Limitations for Lab Experiments
One advantage of using 3-chloro-4-ethoxy-N-(4-nitrophenyl)benzamide in lab experiments is its potent anticancer and anti-inflammatory effects, which make it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its therapeutic potential.
Future Directions
There are several future directions for research on 3-chloro-4-ethoxy-N-(4-nitrophenyl)benzamide, including the development of more potent and selective derivatives, the investigation of its potential as a treatment for other diseases, and the exploration of its mechanism of action in greater detail. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound, as well as its potential side effects and toxicity.
Synthesis Methods
3-chloro-4-ethoxy-N-(4-nitrophenyl)benzamide can be synthesized using various methods, including the reaction of 3-chloro-4-ethoxyaniline with 4-nitrobenzoyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 3-chloro-4-ethoxyaniline with 4-nitrobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide.
Scientific Research Applications
3-chloro-4-ethoxy-N-(4-nitrophenyl)benzamide has been extensively studied for its potential therapeutic applications, including its use as an anticancer agent, an anti-inflammatory agent, and a potential treatment for Alzheimer's disease. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and liver cancer. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have potential as a treatment for Alzheimer's disease by inhibiting the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.
Properties
IUPAC Name |
3-chloro-4-ethoxy-N-(4-nitrophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O4/c1-2-22-14-8-3-10(9-13(14)16)15(19)17-11-4-6-12(7-5-11)18(20)21/h3-9H,2H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJSTWAMQRHHQIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.